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Compound of Interest

Compound Name: Crystal Violet

Cat. No.: B1676480

An In-depth Technical Guide to the Solubility of Crystal Violet in Water and Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of crystal violet in
agueous and alcoholic solutions. The information herein is intended to support research,
development, and quality control activities where precise concentrations of this dye are
required. This document includes quantitative solubility data, detailed experimental protocols
for solubility determination, and graphical representations of key concepts and workflows.

Quantitative Solubility Data

The solubility of crystal violet, a triarylmethane dye, is influenced by the solvent, temperature,
and the specific form of the dye (e.g., chloride salt vs. leuco base). The following table
summarizes the reported solubility of crystal violet chloride in water and ethanol at or near
room temperature. It is important to note that variations in reported values can arise from
differences in experimental conditions, such as pH and the purity of the dye and solvents.
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Solvent Temperature (°C) Solubility Reference
Water 25 4 gL [1]

Water 25 16 g/L [2][3]

Water 25 14 g/L (14 mg/mL) [4]

Water 27 50 g/L [5]

Water Not Specified 5 g/L (5 mg/mL) [6][7]
Ethanol 25 8 g/L (8 mg/mL) [4]

Ethanol (95%) Not Specified 13.87% (w/v) [3]

Alcohol Not Specified 1:10 (wiv) [2]

Factors Influencing Crystal Violet Solubility

The solubility of crystal violet is a multifactorial property. The chemical structure of the dye,
the properties of the solvent, and the surrounding environmental conditions all play a crucial
role. The diagram below illustrates the key factors that influence the dissolution of crystal
violet.
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Factors Influencing Crystal Violet Solubility

Solvent Properties Temperature pH of Solution Purity of Dye
. Hydrogen Bonding -~ Molecular Structure Presence of
FEEI Capacity Kinetic Energy (Charged State) Impurities
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Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Crystal violet - Wikipedia [en.wikipedia.org]

e 2. Crystal Violet CAS#: 548-62-9 [m.chemicalbook.com]
¢ 3. Page loading... [guidechem.com]

¢ 4. selleckchem.com [selleckchem.com]

« 5. Crystal Violet |Basic Violet 3, Gentian Violet, Hexamethylpararosaniline chloride, Methyl
Violet 10B | Hello Bio [hellobio.com]

o 6. file.medchemexpress.com [file.medchemexpress.com]
e 7. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [solubility of crystal violet in water and alcohol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676480#solubility-of-crystal-violet-in-water-and-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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